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Compound of Interest

Compound Name: 1,4-Thiazepane

CAS No.: 101184-85-4

Cat. No.: B1286124 Get Quote

CAS: 505-18-0 | Molecular Formula: C₅H₁₁NS

Executive Summary: The "Silent" Hazard
1,4-Thiazepane is a seven-membered heterocyclic building block containing both a secondary

amine and a thioether. While often overshadowed by its six-membered analogs

(thiomorpholines), it presents a unique dual-threat profile in the laboratory: corrosivity (typical of

cyclic amines) and high permeability (typical of organosulfur compounds).

Senior Scientist Insight: Do not treat this merely as "another organic liquid." The combination of

sulfur and nitrogen in a medium-sized ring creates a lipophilic molecule that can penetrate

standard nitrile gloves faster than expected. Furthermore, while GHS data emphasizes

corrosivity, the "stench" potential of thioethers requires strict odor-control protocols to prevent

lab-wide contamination.

Risk Assessment & Hazard Profile
Before selecting PPE, we must quantify the enemy. 1,4-Thiazepane is not just an irritant; it is

corrosive to tissue.

Table 1: GHS Hazard Classification & Critical Properties
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Parameter Classification/Value Operational Implication

Physical State Liquid (Oil)
High mobility; splash risk is the

primary vector.

Skin Hazard H314: Skin Corr.[1] 1B

Causes severe burns.

Immediate tissue damage

upon contact.

Toxicity H302/H312/H332

Harmful by all routes.[1] Sub-

lethal exposure can still be

systemic.

Flammability H227 (Combustible)

Flash point >60°C but <93°C.

Keep away from hot

plates/open flame.

Sensitization Potential Sensitizer
Thioethers can induce

hypersensitivity over time.

Personal Protective Equipment (PPE) Matrix
Standard "lab safety" rules are insufficient for H314 Corrosives with high permeation potential.

The following matrix is designed to create a redundant barrier system.

Table 2: PPE Selection & Justification
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Component Recommendation
Mechanism of Action /
Scientist's Note

Hand Protection (Routine) Double Nitrile (High-Grade)

Why: Amines degrade nitrile

over time. The outer glove acts

as a sacrificial layer; the inner

glove is the final barrier.

Protocol: Change outer glove

immediately upon any splash.

[2]

Hand Protection (Spill/Bulk) Laminate (Silver Shield)

Why: For >10mL spills, nitrile

breakthrough is <5 mins.

Laminate film provides >4

hours of resistance against

sulfur/amine permeation.

Eye Protection Chemical Goggles

Why: Safety glasses are

inadequate. Corrosive vapors

or micro-droplets can bypass

side shields. Goggles form a

vapor-tight seal.

Face Protection Face Shield (8-inch)

Why: Required when pouring

or transferring volumes

>50mL. Protects the neck and

chin from "splash-back" burns.

Respiratory Fume Hood (Primary)

Why: Volatile amines/sulfides

have low olfactory thresholds.

Backup: Full-face respirator

with OV (Organic Vapor)

cartridges if hood failure

occurs.

Body Defense Tyvek® Sleeves + Apron

Why: Cotton lab coats absorb

liquids, holding the corrosive

agent against the skin.

Impervious aprons prevent

"soak-through" burns.
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Operational Workflow Visualization
The following diagram illustrates the logical flow of safety decisions required before uncapping

the bottle.

Start: 1,4-Thiazepane Handling

Risk Assessment
(Check GHS: H314 Corrosive)

Volume > 50mL?

Standard PPE:
Double Nitrile + Goggles

+ Lab Coat

No

Enhanced PPE:
Add Face Shield +

Chemical Apron

Yes

Engineering Control:
Fume Hood Required
(Sash Height < 18")

Perform Manipulation
(Keep Solvent Trap Cold)

Disposal:
Segregated Organic Waste

(No Oxidizers)

Click to download full resolution via product page

Figure 1: Decision logic for PPE selection based on volume and risk profile.
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Detailed Operational Protocol
This protocol uses a "Check-Act-Verify" loop to ensure safety.

Phase 1: Preparation (The "Cold" Phase)
Odor Control Setup: Prepare a "quench bath" consisting of 10% Bleach (Sodium

Hypochlorite) in the back of the fume hood.

Mechanism:[3] Hypochlorite oxidizes the thioether sulfur to a sulfoxide/sulfone and the

amine to an N-oxide, drastically reducing volatility and odor.

Glassware Check: Ensure all glassware is free of star cracks. Corrosives under heat can

cause catastrophic glass failure.

Glove Donning: Inspect nitrile gloves for pinholes (inflate them). Don the first pair (inner),

tape the cuff to the lab coat, then don the second pair (outer).

Phase 2: Manipulation (The "Hot" Phase)
Transfer: Use a glass syringe or cannula for transfer. Avoid pouring. Pouring increases

surface area and vapor generation.

Reaction Monitoring: If heating, ensure the condenser is running at <5°C. Thiazepane vapors

are corrosive to metal; protect hood sashes and equipment.

Spill Management (Micro): If a drop falls on the glove:

STOP immediately.

Remove the outer glove inside the hood.

Dispose of it in the solid waste.

Don a fresh outer glove.

Phase 3: Decontamination & Disposal
Quenching: Rinse all contaminated syringes, needles, and glassware in the Bleach Bath

prepared in Phase 1 before washing with water. This prevents the "lab stink" that occurs
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when sulfur compounds hit the sink drains.

Waste Segregation:

Liquid Waste: Dispose into "Basic Organic Waste" (High pH). Do NOT mix with strong

acids (exothermic neutralization risk) or strong oxidizers (fire risk).

Solid Waste: Silica gel or paper towels contaminated with 1,4-Thiazepane must be

double-bagged to contain odors.

Emergency Response Plan
Self-validating step: Know the location of the nearest safety shower before starting.

Skin Contact:

IMMEDIATE: Move to safety shower/sink.

FLUSH: Rinse for 15 minutes minimum. Water is the only neutralizer that matters here.

REMOVE: Cut off contaminated clothing while under the water. Do not pull shirts over the

head (protects eyes).

Eye Contact:

FLUSH: Use eyewash station for 15 minutes.[4] Hold eyelids open forcibly.

MEDICAL: Seek immediate medical attention. Corrosive eye damage is often progressive;

what looks "okay" at 5 minutes can result in blindness at 24 hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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